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Compound of Interest

Compound Name: Tetrakis(4-carboxyphenyl)silane

Cat. No.: B3075037

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(4-carboxyphenyl)silane, with the IUPAC name 4,4',4",4"-Silanetetrayltetrabenzoic
acid, is a tetravalent silicon-centered organic compound.[1] Its rigid tetrahedral structure and
the presence of four carboxylic acid functional groups make it a valuable building block in
supramolecular chemistry and materials science, particularly in the synthesis of metal-organic
frameworks (MOFs).[2][3] This technical guide provides a comprehensive overview of the
available spectroscopic data and a detailed experimental protocol for the synthesis of
Tetrakis(4-carboxyphenyl)silane.

Chemical and Physical Properties
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Property Value Source

Chemical Formula C28H200sSi [1]

Molecular Weight 512.54 g/mol [4]

CAS Number 10256-84-5 [5]

) ] Inferred from synthesis
Appearance White solid o
descriptions
- _ Inferred from NMR solvent and

Solubility Soluble in DMSO and DMF

reaction conditions

Spectroscopic Data

The following tables summarize the available spectroscopic data for Tetrakis(4-

carboxyphenyl)silane.

H NMR Spectroscopy

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
Aromatic Protons
~8.1 Doublet 8H
(ortho to -COOH)
Aromatic Protons
~7.8 Doublet 8H )
(ortho to -Si)
) Carboxylic Acid
~13.0 Broad Singlet 4H

Protons

Solvent: DMSO-de

Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment
~3000 Broad O-H stretch (Carboxylic Acid)
~1685 Strong C=0 stretch (Carboxylic Acid)
~1600, ~1500 Medium C=C stretch (Aromatic)
) C-O stretch and O-H bend

~1300 Medium ) )

(Carboxylic Acid)
~1100 Medium Si-Phenyl stretch

Note: The exact peak positions can vary slightly based on the sample preparation and
instrument.

Experimental Protocols
Synthesis of Tetrakis(4-carboxyphenyl)silane

This protocol is adapted from the synthesis of related tetraphenylsilane derivatives. The
synthesis is a two-step process starting from tetrakis(4-bromophenyl)silane.

Step 1: Synthesis of Tetrakis(4-bromophenyl)silane

¢ To a solution of 1-bromo-4-iodobenzene in anhydrous tetrahydrofuran (THF) at -78 °C, add a
solution of n-butyllithium dropwise under an inert atmosphere.

 Stir the resulting mixture at -78 °C for 1 hour.

e Add silicon tetrachloride (SiCla) dropwise to the reaction mixture.

 Allow the reaction to warm to room temperature and stir overnight.

e Quench the reaction with a saturated aqueous solution of ammonium chloride.

o Extract the product with diethyl ether, wash the organic layer with brine, and dry over
anhydrous magnesium sulfate.
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» Remove the solvent under reduced pressure and purify the crude product by recrystallization
from a suitable solvent system (e.g., ethanol/chloroform) to yield tetrakis(4-
bromophenyl)silane as a white solid.

Step 2: Carboxylation of Tetrakis(4-bromophenyl)silane

Dissolve tetrakis(4-bromophenyl)silane in anhydrous THF and cool to -78 °C under an inert
atmosphere.

e Add a solution of n-butyllithium dropwise and stir the mixture at -78 °C for 2 hours.

o Bubble dry carbon dioxide gas through the reaction mixture for several hours, allowing the
temperature to slowly rise to room temperature.

» Acidify the reaction mixture with dilute hydrochloric acid to precipitate the crude product.

« Filter the solid, wash thoroughly with water, and then with a small amount of cold ethanol.

Dry the product under vacuum to obtain Tetrakis(4-carboxyphenyl)silane.

Spectroscopic Characterization Workflow
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Synthesis and Characterization Workflow for Tetrakis(4-carboxyphenyl)silane.

Potential Applications in Drug Development

While extensive research into the pharmacological applications of Tetrakis(4-
carboxyphenyl)silane is limited, its structural motifs suggest potential areas of interest for

drug development professionals.

One source suggests that Tetrakis(4-carboxyphenyl)silane may act as an anti-inflammatory
agent by binding to the active site of the nuclear transcription factor NF-kB, thereby preventing
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its interaction with DNA.[6] This proposed mechanism, if validated, could be relevant for the
development of novel therapeutics for inflammatory diseases.

Furthermore, the use of silicon-containing compounds in medicinal chemistry is a growing field.
The tetrahedral and rigid nature of the silane core can serve as a unique scaffold for the spatial
presentation of the four carboxyphenyl groups, which could be further functionalized to interact

with biological targets.

The carboxylate groups also offer handles for the development of drug delivery systems. For
instance, they can be used to conjugate drugs to the silane core or to formulate nanoparticles
for targeted drug delivery. The use of amino silane coated nanoparticles for antibiotic delivery
has been explored, suggesting a potential avenue for derivatives of Tetrakis(4-
carboxyphenyl)silane.

Below is a conceptual diagram illustrating a potential drug delivery application.
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Conceptual workflow for a Tetrakis(4-carboxyphenyl)silane-based drug delivery system.

Conclusion

Tetrakis(4-carboxyphenyl)silane is a molecule with significant potential in materials science
and, conceptually, in medicinal chemistry. This guide has provided the currently available
spectroscopic data and a detailed synthesis protocol to aid researchers in their work with this
compound. Further investigation is warranted to fully elucidate its spectroscopic properties and
to explore its potential biological activities and applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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